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Compound of Interest

Chloro(chloromethyl)dimethylsilan
Compound Name:
e

Cat. No.: B161097

An In-depth Technical Guide to Chloro(chloromethyl)dimethylsilane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chloro(chloromethyl)dimethylsilane, also known as (Chloromethyl)dimethylchlorosilane
(CMDMCYS), is a versatile bifunctional organosilicon compound. Its unique reactivity, stemming
from the presence of both a reactive Si-Cl bond and a C-Cl bond, makes it a crucial
intermediate in a wide array of chemical syntheses. This guide provides a comprehensive
overview of its chemical structure, properties, synthesis, applications, and safety protocols, with
a focus on its relevance to research and development in the pharmaceutical and materials
science sectors. It is extensively used in the production of silicone polymers, silane coupling
agents, and as a key building block in organic synthesis for pharmaceuticals and
agrochemicals.[1][2][3]

Chemical Structure and Identification

The structure of Chloro(chloromethyl)dimethylsilane features a central silicon atom bonded
to two methyl groups, a chlorine atom, and a chloromethyl group.
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Reaction Setup Reaction Workup & Purification

Charge flask with Add Benzoyl Peroxide Continue reflux . . . . Collect Product
Chlorotrimethylsilane |—>| Heat to reflux |>H>| (in portions) for 10 hours —| Cool reaction mixture Fractional Distillation (114-116 °C)

Chloro(chloromethyl)dimethylsilane

Silicone Polymers
(Elastomers, Resins)

Surface Modifiers
(Hydrophobicity)

Silane Coupling Agents
(Composites)

Agrochemicals
(Pesticides, Herbicides)

Pharmaceutical Intermediates
(Antifungals, Anticancer)

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Setup: Add catalyst, solvent,
and CMDMCS to flask under Argon

Cool to <10°C
(Ice Bath)

Slowly add Phenylmagnesium
Bromide via dropping funnel

Stir at 23°C
for 1 hour

Quench with sat.
ag. NHaCl

l

Workup: Separate layers,
extract aqueous phase,
dry combined organics

l

Purify by
Vacuum Distillation

Final Product:
(Chloromethyl)dimethylphenylsilane

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b161097?utm_src=pdf-custom-synthesis
https://innospk.com/en/?news/ZYM-chlorochloromethyldimethylsilane-an-overview-of-its-properties-and-applications
https://www.chemimpex.com/products/47431
https://innospk.com/en/?news/VMC-chlorochloromethyldimethylsilane-a-versatile-chemical-for-industrial-applications-supplier-insights
https://www.benchchem.com/product/b161097#chloro-chloromethyl-dimethylsilane-chemical-structure
https://www.benchchem.com/product/b161097#chloro-chloromethyl-dimethylsilane-chemical-structure
https://www.benchchem.com/product/b161097#chloro-chloromethyl-dimethylsilane-chemical-structure
https://www.benchchem.com/product/b161097#chloro-chloromethyl-dimethylsilane-chemical-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b161097?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

